Cas no 528521-86-0 (Phosphine,1,1'-[(1S)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diyl]bis[1,1-diphenyl-)

• Product Name: Phosphine,1,1'-[(1S)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diyl]bis[1,1-diphenyl-
• CAS No: 528521-86-0
• MF: C₄₁H₃₄P₂
• MW: 588.656192302704
• MDL: MFCD08459344
• CID: 366095
• PubChem ID: 329762227
• Update Time: 2025-11-01

Phosphine,1,1'-[(1S)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diyl]bis[1,1-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine,1,1'-[(1S)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diyl]bis[1,1-diphenyl-
• 7'-Bis(diphenylphosphino)-1,1'-spirobiindane
• (S)-SDP
• Phosphine, 1,​1'-​[(1S)​-​2,​2',​3,​3'-​tetrahydro-​1,​1'-​spirobi[1H-​indene]​-​7,​7'-​diyl]​bis[1,​1-​diphenyl-
• (S)-(-)-7,7'-Bis(diphenylphosphino)-2,2',3,3'-tetrahydro-1,1'-spirobiindane
• A829281
• 528521-86-0
• (4'-diphenylphosphanyl-3,3'-spirobi[1,2-dihydroindene]-4-yl)-diphenyl-phosphane
• (R)-SDP
• 917377-74-3
• (4'-diphenylphosphanyl-3,3'-spirobi[1,2-dihydroindene]-4-yl)-diphenylphosphane
• (S)-7,7'-Bis(diphenylphosphino)-2,2',3,3'-tetrahydro-1,1'-spirobiindane
• MFCD08459344
• (R)-7,7'-Bis(diphenylphosphanyl)-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]
• CS-W011439
• FT-0729696
• (R)-(+)-7,7'-Bis(diphenylphosphino)-2,2',3,3'-tetrahydro-1,1'-spirobiindane
• (4'-diphenylphosphino-3,3'-spirobi[1,2-dihydroindene]-4-yl)-diphenylphosphine
• (S)-SDP, >=95%
• AKOS015899950
• H11490
• (S)-7,7'-bis(diphenylphosphino)-1,1'-spirobiindane((S)-SDP)
• SCHEMBL29269
• (R)-(+)-7,7'-BIS(DIPHENYLPHOSPHINO)-2,2',3,3'-TETRAHYDRO-1,1'-SPIROBIINDANE, MIN. 97% (R)-SDP
• Phosphine, 1,1\\'-[(1S)-2,2\\',3,3\\'-tetrahydro-1,1\\'-spirobi[1H-indene]-7,7\\'-diyl]bis[1,1-diphenyl-
• DB-071595

• MDL： MFCD08459344
• Inchi： 1S/C41H34P2/c1-5-17-33(18-6-1)42(34-19-7-2-8-20-34)37-25-13-15-31-27-29-41(39(31)37)30-28-32-16-14-26-38(40(32)41)43(35-21-9-3-10-22-35)36-23-11-4-12-24-36/h1-26H,27-30H2
• InChI Key： DKZNVWNOOLQCMJ-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=CC2CCC3(C4C(=CC=CC=4CC3)P(C3C=CC=CC=3)C3C=CC=CC=3)C=21

Computed Properties

• Exact Mass: 588.21400
• Monoisotopic Mass: 588.21357508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 43
• Rotatable Bond Count: 6
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 10.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 199-204 °C
• Solubility: Insuluble (5.6E-9 g/L) (25 ºC),
• PSA: 27.18000
• LogP: 7.38150
• Sensitiveness: air sensitive
• Specific Rotation: -203° (c 0.5, CH2Cl2)
• Optical Activity: [α]22/D −191°, c = 1 in chloroform
• Solubility: Not available

Phosphine,1,1'-[(1S)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diyl]bis[1,1-diphenyl- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on Phosphine,1,1'-[(1S)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diyl]bis[1,1-diphenyl-

Exploring the Unique Properties and Applications of Phosphine,1,1'-[(1S)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diyl]bis[1,1-diphenyl- (CAS No. 528521-86-0)

In the realm of specialized chemical compounds, Phosphine,1,1'-[(1S)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diyl]bis[1,1-diphenyl- (CAS No. 528521-86-0) stands out due to its intricate molecular structure and versatile applications. This compound, often referred to in abbreviated forms in research circles, has garnered attention for its potential in advanced material science and catalytic processes. Its unique spirobi[indene] backbone combined with diphenylphosphine groups makes it a subject of interest for chemists and engineers alike.

The synthesis of CAS No. 528521-86-0 involves multi-step organic reactions, emphasizing precision in controlling stereochemistry and functional group compatibility. Researchers have explored its role as a ligand in transition metal catalysis, where its rigid framework enhances selectivity in asymmetric synthesis—a hot topic in pharmaceutical development. Recent studies highlight its utility in cross-coupling reactions, a field dominating organic chemistry discussions due to its relevance in drug discovery and green chemistry initiatives.

Beyond catalysis, this compound’s photophysical properties are under investigation for applications in OLEDs (Organic Light-Emitting Diodes) and sensor technologies. With the global push toward sustainable electronics, materials like Phosphine,1,1'-[(1S)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diyl]bis[1,1-diphenyl- offer tunable emission characteristics, aligning with trends in energy-efficient displays and wearable tech.

Safety and handling of CAS No. 528521-86-0 adhere to standard laboratory protocols, though its stability under various conditions remains a focus of ongoing research. Environmental impact assessments are part of its development lifecycle, reflecting the industry’s shift toward green chemistry principles—a frequently searched topic among professionals seeking eco-friendly alternatives.

In summary, Phosphine,1,1'-[(1S)-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diyl]bis[1,1-diphenyl- exemplifies innovation at the intersection of molecular design and applied science. Its potential spans from high-value chemical synthesis to cutting-edge materials, making it a compound to watch in both academic and industrial settings.